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molecular formula C8H5NO3S B8449699 3-(3-Cyano-thiophen-2-yl)-3-oxo-propionic acid

3-(3-Cyano-thiophen-2-yl)-3-oxo-propionic acid

Cat. No. B8449699
M. Wt: 195.20 g/mol
InChI Key: XXHUWCQDTHEDHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06960578B2

Procedure details

The 3-(3-cyano-thiophen-2-yl)-3-oxo-propionic acid was prepared from 3-cyano-thiophene-2-carbonyl chloride (24.33 g, 140.6 mmol) and bis(trimethylsilyl)malonate (38.0 mL, 147.7 mmol) with Et3N (41 mL, 295.4 mmol) and LiBr (13.5 g, 154.7 mmol) in CH3CN at 0° C. according to general procedure H (method c1). The crude material (24.8 g) was transformed into the title compound by stirring in isopropenyl acetate and conc. H2SO4 according to general procedure J (method a). Obtained as an orange solid (5.6 g).
Name
3-cyano-thiophene-2-carbonyl chloride
Quantity
24.33 g
Type
reactant
Reaction Step One
Name
bis(trimethylsilyl)malonate
Quantity
38 mL
Type
reactant
Reaction Step One
Name
Et3N
Quantity
41 mL
Type
reactant
Reaction Step One
Name
LiBr
Quantity
13.5 g
Type
reactant
Reaction Step One
Name
CH3CN
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
isopropenyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
crude material
Quantity
24.8 g
Type
reactant
Reaction Step Three
Name
H2SO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
3-(3-cyano-thiophen-2-yl)-3-oxo-propionic acid
Name
title compound
[Compound]
Name
solid

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[CH:7]=[CH:6][S:5][C:4]=1[C:8](Cl)=[O:9])#[N:2].C[Si]([C:15]([Si](C)(C)C)([C:19]([O-:21])=[O:20])[C:16]([O-:18])=[O:17])(C)C.CCN([CH2:31][CH3:32])CC.[Li+].[Br-].OS(O)(=O)=O.[CH3:40]C#N>C(OC(C)=C)(=O)C>[C:1]([C:3]1[CH:7]=[CH:6][S:5][C:4]=1[C:8](=[O:9])[CH2:15][C:16]([OH:18])=[O:17])#[N:2].[C:1]([C:3]1[CH:7]=[CH:6][S:5][C:4]=1[C:8]1[O:9][C:31]([CH3:32])([CH3:40])[O:21][C:19](=[O:20])[CH:15]=1)#[N:2] |f:3.4|

Inputs

Step One
Name
3-cyano-thiophene-2-carbonyl chloride
Quantity
24.33 g
Type
reactant
Smiles
C(#N)C1=C(SC=C1)C(=O)Cl
Name
bis(trimethylsilyl)malonate
Quantity
38 mL
Type
reactant
Smiles
C[Si](C)(C)C(C(=O)[O-])(C(=O)[O-])[Si](C)(C)C
Name
Et3N
Quantity
41 mL
Type
reactant
Smiles
CCN(CC)CC
Name
LiBr
Quantity
13.5 g
Type
reactant
Smiles
[Li+].[Br-]
Name
CH3CN
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC#N
Step Two
Name
isopropenyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OC(=C)C
Step Three
[Compound]
Name
crude material
Quantity
24.8 g
Type
reactant
Smiles
Step Four
Name
H2SO4
Quantity
0 (± 1) mol
Type
reactant
Smiles
OS(=O)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-(3-cyano-thiophen-2-yl)-3-oxo-propionic acid
Type
product
Smiles
C(#N)C1=C(SC=C1)C(CC(=O)O)=O
Name
title compound
Type
product
Smiles
C(#N)C1=C(SC=C1)C1=CC(OC(O1)(C)C)=O
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 5.6 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.